Cas no 2137862-47-4 (1-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}bicyclo[2.1.1]hexane-5-carboxylic acid)

• Product Name: 1-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}bicyclo[2.1.1]hexane-5-carboxylic acid
• CAS No: 2137862-47-4
• MF: C₂₀H₂₅NO₄
• MW: 343.41680598259
• CID: 5999608
• PubChem ID: 165476157
• Update Time: 2025-05-20

1-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}bicyclo[2.1.1]hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-[(benzyloxy)carbonyl]piperidin-4-yl}bicyclo[2.1.1]hexane-5-carboxylic acid
• EN300-841524
• 2137862-47-4
• 1-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}bicyclo[2.1.1]hexane-5-carboxylic acid

• Inchi： 1S/C20H25NO4/c22-18(23)17-15-6-9-20(17,12-15)16-7-10-21(11-8-16)19(24)25-13-14-4-2-1-3-5-14/h1-5,15-17H,6-13H2,(H,22,23)
• InChI Key： AXQFQDMCFFJYMI-UHFFFAOYSA-N
• SMILES： OC(C1C2CCC1(C1CCN(C(=O)OCC3C=CC=CC=3)CC1)C2)=O

Computed Properties

• Exact Mass: 343.17835828g/mol
• Monoisotopic Mass: 343.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{1-[(Benzyloxy)carbonyl]piperidin-4-yl}bicyclo[2.1.1]hexane-5-carboxylic acid

Introduction to 1-{1-[(Benzyloxy)carbonyl]piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2137862-47-4)

1-{1-[(Benzyloxy)carbonyl]piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2137862-47-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate bicyclic structure and functional groups, presents a unique set of properties that make it a valuable candidate for various biochemical applications.

The molecular framework of this compound consists of a bicyclo[2.1.1]hexane core, which is appended with a piperidine moiety and a benzyloxycarbonyl (Boc) protected amine group. The presence of these structural elements not only contributes to the compound's stability but also enhances its potential as a building block in the synthesis of more complex molecules. The Boc group, in particular, serves as a protective cap for the amine functionality, allowing for selective deprotection under specific conditions, which is a crucial feature in multi-step synthetic pathways.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate bicyclic scaffolds due to their inherent biological activity and favorable pharmacokinetic profiles. The bicyclo[2.1.1]hexane system, with its rigid three-membered ring fused to two six-membered rings, offers a unique spatial arrangement that can be exploited to modulate receptor binding interactions. This structural motif has been successfully employed in the design of various bioactive compounds, including those targeting neurological disorders and inflammatory conditions.

The piperidine ring in 1-{1-[(Benzyloxy)carbonyl]piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid is particularly noteworthy for its role as a privileged scaffold in medicinal chemistry. Piperidine derivatives are well-documented for their ability to interact with biological targets such as enzymes and receptors, often leading to the development of potent therapeutic agents. The incorporation of this moiety into the compound not only enhances its binding affinity but also contributes to its overall solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a critical role in numerous biological processes, and their inhibition is often a key strategy in the treatment of diseases such as cancer, HIV, and hepatitis C. The structural features of 1-{1-[(Benzyloxy)carbonyl]piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid make it an ideal candidate for designing molecules that can selectively target specific protease enzymes without causing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. This has allowed for the rational design of compounds like 1-{1-[(Benzyloxy)carbonyl]piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid, where virtual screening techniques can be used to identify promising scaffolds before experimental validation. Such approaches have significantly accelerated the drug discovery process, reducing both time and cost associated with hit identification and lead optimization.

The benzyloxycarbonyl (Boc) group in this compound serves multiple purposes beyond just protecting the amine functionality. It also contributes to the overall hydrophobicity of the molecule, which can be advantageous when designing orally bioavailable drugs. Additionally, the Boc group can be easily removed under mild acidic conditions, allowing for late-stage functionalization without affecting other sensitive parts of the molecule.

In conclusion, 1-{1-[(Benzyloxy)carbonyl]piperidin-4-ylbicyclo[2.1.1]hexane-5-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential as a building block for synthesizing novel bioactive compounds underscores its importance in ongoing drug discovery efforts aimed at addressing unmet medical needs.